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Compound of Interest

Compound Name: 2-Bromobenzoyl chloride

Cat. No.: B130232 Get Quote

An In-depth Technical Guide to the Safety of 2-Bromobenzoyl Chloride

For professionals in research, science, and drug development, a thorough understanding of

chemical safety is paramount. This guide provides a comprehensive overview of the safety

data for 2-Bromobenzoyl chloride, a reactive acyl chloride used in organic synthesis. The

following sections detail its hazards, properties, and the necessary protocols for safe handling,

storage, and emergency response.

Chemical Identification and Properties
2-Bromobenzoyl chloride is a combustible, corrosive liquid.[1] Key identification and physical

properties are summarized below.

Table 1: Chemical Identifiers

Identifier Value

IUPAC Name 2-bromobenzoyl chloride[2]

CAS Number 7154-66-7[3][4]

EC Number 230-507-4[3][4]

Molecular Formula C₇H₄BrClO[2]

Molecular Weight 219.46 g/mol [2][4]
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| SMILES String | ClC(=O)c1ccccc1Br |

Table 2: Physical and Chemical Properties

Property Value

Appearance Liquid

Melting Point 8-10 °C

Boiling Point 245 °C[5]

Density 1.679 g/mL at 25 °C

Refractive Index n20/D 1.597

| Flash Point | > 112 °C (> 233.6 °F)[4] |

Hazard Identification and Classification
This chemical is classified as hazardous, causing severe skin burns and eye damage, and may

also cause respiratory irritation.[2][6][7] It is also a lachrymator, a substance that causes

tearing.[6][8]

Table 3: GHS Hazard Classification

Hazard Class Category

Skin Corrosion/Irritation Category 1B[3][6][8]

Serious Eye Damage/Eye Irritation Category 1[6][8]

| Specific target organ toxicity (single exposure) | Category 3 (Target Organ: Respiratory

system)[4][6][8] |

Table 4: Hazard Statements and Precautionary Codes
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Type Code Statement

Hazard Statement H314
Causes severe skin burns
and eye damage.[2][3][7]
[9]

Hazard Statement H335
May cause respiratory

irritation.[4]

Precautionary P260, P261

Do not breathe

dust/fume/gas/mist/vapours/sp

ray.[3][7][9]

Precautionary P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[3]

Precautionary P301+P330+P331

IF SWALLOWED: Rinse

mouth. Do NOT induce

vomiting.[3][7][9]

Precautionary P303+P361+P353

IF ON SKIN (or hair): Take off

immediately all contaminated

clothing. Rinse skin with

water/shower.[7][9]

Precautionary P304+P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.[3]

Precautionary P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[3][7][9]

Precautionary P405 Store locked up.[3][7][9]

| Precautionary | P501 | Dispose of contents/container to an approved waste disposal plant.[3]

[10] |
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Experimental and Safety Protocols
The following protocols are standard safety and emergency procedures derived from Safety

Data Sheets. They are not research-specific experimental methodologies but are critical for

ensuring laboratory safety.

First Aid Measures
Eye Contact: Immediately hold eyelids apart and flush the eye continuously with running

water for at least 15 minutes.[6][8][10] Ensure complete irrigation by occasionally lifting the

upper and lower lids.[10] Remove contact lenses if present and easy to do, and continue

rinsing.[3][6][8] Seek immediate medical attention from an ophthalmologist.[6]

Skin Contact: Take off immediately all contaminated clothing.[3] Rinse the skin with plenty of

water or use a safety shower.[10] Wash the affected area with soap and plenty of water.[3]

Seek immediate medical advice.[7] Contaminated clothing must be washed before reuse.[3]

[6][10]

Inhalation: Remove the victim to fresh air and keep them comfortable for breathing.[3][6][10]

If breathing is difficult, give oxygen.[3] If the person is not breathing, provide artificial

respiration, but do not use the mouth-to-mouth method if the substance was inhaled.[8] Call

a physician or POISON CENTER immediately.[6]

Ingestion: Rinse the mouth with water.[3] Do NOT induce vomiting.[3][6][8][10] Give the

casualty as much water as they can comfortably drink.[10] Never give anything by mouth to

an unconscious person.[3] Urgent hospital treatment is likely needed; transport to a hospital

or doctor without delay.[10]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical powder, carbon dioxide, alcohol-resistant

foam, or sand.[3][10][11] A water spray or fog should only be used for large fires.[10]

Unsuitable Extinguishing Media: Do not use water directly, as the substance reacts with

water.[1][11]
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Specific Hazards: The substance is combustible and presents a slight fire hazard when

exposed to heat or flame.[1][10] Heating may cause containers to rupture violently.[10]

Combustion can produce toxic and corrosive fumes, including carbon monoxide (CO),

carbon dioxide (CO₂), hydrogen bromide, hydrogen chloride, and phosgene.[1][6][8]

Protective Actions: Firefighters should wear self-contained breathing apparatus (SCBA) and

full protective gear.[1][3][8]

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area and move upwind from the spill.[1]

[3] Avoid breathing vapors and ensure adequate ventilation.[3][10] Avoid all personal contact

by wearing appropriate protective equipment.[10]

Environmental Precautions: Prevent the substance from entering drains or waterways.[3]

Containment and Cleaning: Contain the spill using sand, earth, or other inert absorbent

material.[10] Collect the material into a suitable, labeled container for disposal.[3][10] Do not

expose the spilled material to water.[6][8]

Visualization of Safe Handling Workflow
Proper handling is crucial to minimize exposure risks. The following diagram outlines the logical

workflow for the safe handling of 2-Bromobenzoyl chloride.
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Preparation & Assessment

Handling Procedure

Post-Handling & Disposal

1. Conduct Risk Assessment
(Review SDS)

2. Select & Inspect PPE
(Gloves, Goggles, Lab Coat)

3. Work in Ventilated Area
(Chemical Fume Hood)

4. Handle with Care
(Avoid Inhalation & Contact)

5. Secure Storage
(Cool, Dry, Inert Atmosphere)

Emergency Event
(Spill, Exposure)

6. Decontaminate Work Area
& Wash Hands

7. Dispose of Waste
(Follow Regulations)

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 2-Bromobenzoyl chloride.
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Exposure Controls and Personal Protection
To prevent exposure, appropriate engineering controls and personal protective equipment

(PPE) are mandatory.

Engineering Controls: Work should be conducted in a well-ventilated area, preferably under

a chemical fume hood.[3][8][10] Eyewash stations and safety showers must be located close

to the workstation.[8][11]

Personal Protective Equipment (PPE):

Table 5: Recommended Personal Protective Equipment

Protection Type Specification

Eye/Face

Tightly fitting safety goggles or a face
shield.[3][9] Must conform to EN 166 (EU)
or NIOSH (US) standards.[3]

Skin

Chemical-resistant, impervious gloves.[3]

Protective work clothing.[7][9] Fire/flame

resistant clothing may be necessary.[3]

| Respiratory | If vapors are generated or exposure limits are exceeded, use a full-face

respirator with a suitable filter (e.g., type ABEK EN14387).[3] |

Stability and Reactivity
Reactivity: This product reacts with water, liberating toxic hydrogen chloride gas.[6][8] It may

also react with metals to produce highly flammable hydrogen gas.[10]

Chemical Stability: The product is stable under standard ambient conditions (room

temperature). However, it is sensitive to moisture.[9][12]

Incompatible Materials: Avoid contact with water, strong bases, alcohols, and strong

oxidizing agents.[6][8][9][11][12] Do not store in aluminum or galvanized containers.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.echemi.com/sds/2-bromobenzoylchloride-pid_Rock18453.html
https://www.fishersci.com/store/msds?partNumber=AC106750100&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/OR26841_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AC106750100&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC106760100&countryCode=US&language=en
https://www.echemi.com/sds/2-bromobenzoylchloride-pid_Rock18453.html
http://ww.chemblink.com/MSDS/MSDSFiles/1711-09-7Alfa-Aesar.pdf
https://www.echemi.com/sds/2-bromobenzoylchloride-pid_Rock18453.html
https://www.echemi.com/sds/2-bromobenzoylchloride-pid_Rock18453.html
https://www.canbipharm.com/uploads/chemicals/pdf/Alfa-Aesar7154-66-7.pdf
http://ww.chemblink.com/MSDS/MSDSFiles/1711-09-7Alfa-Aesar.pdf
https://www.echemi.com/sds/2-bromobenzoylchloride-pid_Rock18453.html
https://www.echemi.com/sds/2-bromobenzoylchloride-pid_Rock18453.html
https://www.fishersci.ca/store/msds?partNumber=AC106750100&productDescription=2-bromobenzoyl-chloride-98-thermo-scientific-1&language=en&countryCode=CA
https://www.fishersci.com/store/msds?partNumber=AC106750100&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/OR26841_msds.pdf
http://ww.chemblink.com/MSDS/MSDSFiles/1711-09-7Alfa-Aesar.pdf
https://www.benchchem.com/pdf/Technical_Guide_on_the_Stability_and_Storage_of_2_Amino_5_bromobenzoyl_Chloride.pdf
https://www.fishersci.ca/store/msds?partNumber=AC106750100&productDescription=2-bromobenzoyl-chloride-98-thermo-scientific-1&language=en&countryCode=CA
https://www.fishersci.com/store/msds?partNumber=AC106750100&countryCode=US&language=en
http://ww.chemblink.com/MSDS/MSDSFiles/1711-09-7Alfa-Aesar.pdf
https://www.fishersci.com/store/msds?partNumber=AC106760100&countryCode=US&language=en
https://www.benchchem.com/pdf/Technical_Guide_on_the_Stability_and_Storage_of_2_Amino_5_bromobenzoyl_Chloride.pdf
https://datasheets.scbt.com/sc-237936.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b130232?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazardous Decomposition Products: Thermal decomposition can release irritating and toxic

gases and vapors, such as carbon oxides, hydrogen halides, and phosgene.[8][11]

Storage and Disposal
Storage Conditions: Store in a cool, dry, and well-ventilated area in the original, tightly sealed

container.[3][9][10] Keep away from incompatible materials and foodstuff containers.[10]

Storage under an inert gas atmosphere is recommended, and some suppliers advise

refrigeration (2-8°C).[9][11][12] The storage area should be locked up.[3][6][10]

Disposal: Disposal of 2-Bromobenzoyl chloride and its containers must be done through

an authorized hazardous waste collection point.[3][10] All local, regional, and national

regulations for hazardous waste disposal must be followed.[6][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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